[7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl][4-(2,3-dimethylphenyl)piperazino]methanone

• Molecular Formula: C27H27F2N5O2
• Molecular Weight: 491.5 g/mol
• IUPAC Name: [7-(difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C27H27F2N5O2/c1-17-5-4-6-23(18(17)2)32-11-13-33(14-12-32)27(35)21-16-30-34-24(25(28)29)15-22(31-26(21)34)19-7-9-20(36-3)10-8-19/h4-10,15-16,25H,11-14H2,1-3H3
• InChI Key: BSISYCIMXSZNDV-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=C4N=C(C=C(N4N=C3)C(F)F)C5=CC=C(C=C5)OC)C

Description

7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl][4-(2,3-dimethylphenyl)piperazino]methanone is a novel compound that has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of 7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl][4-(2,3-dimethylphenyl)piperazino]methanone involves the inhibition of several key enzymes and signaling pathways. The compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. It also inhibits the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. Additionally, the compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl][4-(2,3-dimethylphenyl)piperazino]methanone has been shown to have several biochemical and physiological effects. It has been shown to reduce cell proliferation and induce apoptosis in cancer cells. It also has anti-inflammatory effects and has been shown to reduce the production of pro-inflammatory cytokines. Additionally, the compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl][4-(2,3-dimethylphenyl)piperazino]methanone in lab experiments is its potent anti-cancer activity. This makes it a promising candidate for the development of new cancer therapies. However, one limitation of using the compound is its relatively low solubility in water, which can make it challenging to work with in some experimental settings.

Future Directions

There are several future directions for research on 7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl][4-(2,3-dimethylphenyl)piperazino]methanone. One area of research is the development of new cancer therapies based on the compound. This could involve the synthesis of analogs with improved solubility and potency. Another area of research is the investigation of the compound's potential use in the treatment of neurological disorders. This could involve further studies on its effects on cognitive function and the development of new therapies for Alzheimer's disease and Parkinson's disease. Additionally, further studies on the compound's mechanism of action could provide insights into new signaling pathways and targets for drug development.

Synthesis Methods

The synthesis of 7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl][4-(2,3-dimethylphenyl)piperazino]methanone involves several steps. The first step is the synthesis of 4-(2,3-dimethylphenyl)piperazine, which is then reacted with 7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid to form the desired compound. The synthesis process has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl][4-(2,3-dimethylphenyl)piperazino]methanone has been extensively studied for its potential therapeutic applications. It has been shown to have potent anti-cancer activity, particularly against breast, lung, and colon cancers. The compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.